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Compound of Interest

Compound Name: PF-04634817 succinate

Cat. No.: B3028504

For laboratory professionals engaged in drug development and research, the proper handling
and disposal of chemical compounds is a critical component of maintaining a safe and
compliant work environment. This guide provides essential logistical and safety information for
the disposal of PF-04634817 succinate, a potent dual CCR2/CCR5 antagonist. Adherence to
these procedures is paramount to mitigate risks to personnel and the environment.

It is imperative to consult the specific Safety Data Sheet (SDS) for PF-04634817 succinate
provided by the manufacturer before handling and disposal. The SDS is the primary document
containing detailed safety, handling, and disposal information. The following guidelines are
based on general best practices for the disposal of research-grade chemical compounds and
should be supplemented with the information in the official SDS.

Chemical and Physical Properties

A summary of the key physical and chemical properties of PF-04634817 succinate is provided
below. This information is crucial for a comprehensive understanding of the compound's
characteristics for safe handling.
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Property Value

CAS Number 2140301-98-8[1]

Molecular Formula C25H36F3N503 - C4H604[1]
Molecular Weight 629.67 g/mol [1]

Appearance Solid[1]

Solubility 10 mM in DMSO[1]

Solid Powder: -20°C for 12 months, 4°C for 6
Storage months. In Solvent: -80°C for 6 months, -20°C
for 6 months.[1]

Step-by-Step Disposal Protocol

The proper disposal of PF-04634817 succinate, as with any chemical waste, must be
conducted in accordance with local, state, and federal regulations. The following protocol
outlines a general procedure for safe disposal.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure that
appropriate PPE is worn. This includes, but is not limited to:

o Safety goggles or a face shield

o Chemical-resistant gloves (nitrile or neoprene recommended)
e Alab coat

2. Waste Identification and Segregation:

e Solid Waste: Unused or expired PF-04634817 succinate solid powder should be collected in
a clearly labeled, sealed container designated for chemical waste.

» Liquid Waste: Solutions containing PF-04634817 succinate should be collected in a
separate, sealed, and clearly labeled waste container. Do not mix with other incompatible
waste streams. The container should be appropriate for the solvent used (e.g., a solvent-safe
container for DMSO solutions).
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Contaminated Materials: Any materials that have come into contact with PF-04634817
succinate, such as pipette tips, vials, and absorbent paper, should be considered
contaminated and disposed of as chemical waste in a designated solid waste container.

. Waste Collection and Storage:

All waste containers must be clearly labeled with the full chemical name ("PF-04634817
succinate"), the solvent (if applicable), and the appropriate hazard warnings.

Store waste containers in a designated, well-ventilated, and secure waste accumulation
area, away from incompatible materials.

Keep waste containers closed except when adding waste.
. Disposal Vendor:

Disposal of chemical waste must be handled by a licensed and certified hazardous waste
disposal vendor.

Provide the vendor with a complete and accurate description of the waste, including the
chemical name and any solvents. The Safety Data Sheet (SDS) for PF-04634817 succinate
should be made available to the disposal company.

. Record Keeping:

Maintain accurate records of the amount of PF-04634817 succinate disposed of, the date of
disposal, and the manifest from the waste disposal vendor. These records are essential for
regulatory compliance.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of PF-04634817 succinate.
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[Start: PF-04634817 Succinate for DisposaD

1. Don Appropriate Personal Protective Equipment (PPE)

2. ldentify Waste Type

Solid (Unused Powder, Contaminated Materials) Liquid (Solutions)
3a. Collect in Labeled Solid Chemical Waste Container 3b. Collect in Labeled Liquid Chemical Waste Container

4. Store in Designated Waste Accumulation Area

G. Contact Licensed Hazardous Waste VendoD

6. Provide SDS and Waste Information to Vendor

7. Vendor Collects and Disposes of Waste

8. Maintain Disposal Records

(End: Disposal Complete)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of PF-04634817 succinate.
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By adhering to these procedures and consulting the official Safety Data Sheet, researchers and
laboratory professionals can ensure the safe and compliant disposal of PF-04634817
succinate, fostering a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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